alpha-(2-(Diethylamino)ethyl)-1-naphthaleneacetonitrile

• CAS No.: 2572-73-8
• Molecular Formula: C18H22N2
• Molecular Weight: 266.4 g/mol
• IUPAC Name: 4-(diethylamino)-2-naphthalen-1-ylbutanenitrile
• InChI: InChI=1S/C18H22N2/c1-3-20(4-2)13-12-16(14-19)18-11-7-9-15-8-5-6-10-17(15)18/h5-11,16H,3-4,12-13H2,1-2H3
• InChI Key: OTKDXFJFXVASII-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCC(C#N)C1=CC=CC2=CC=CC=C21

Description

Alpha-(2-(Diethylamino)ethyl)-1-naphthaleneacetonitrile is a useful research compound. Its molecular formula is C18H22N2 and its molecular weight is 266.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7 g of sodium amide are added in small quantities to 27.11 g of 1-naphthylacetonitrile in 210 ml of anhydrous benzene. The mixture is heated for 2 hours to reflux and 22 g of 2-chlorodiethylaminoethane are added, the heating being continued to reflux for another two and a half hours. Then, the mixture is cooled and 200 ml of water are added. After decanting, the organic phase is extracted by HCl at 10%. The aqueous phase is washed in ether, neutralized with NaOH at 10%, then extracted with ether. After evaporation of the solvents, a red oil is obtained, which is distilled in vacuo.